molecular weight and formula of 3,5-Dimethylthiophene-2-sulfonamide
molecular weight and formula of 3,5-Dimethylthiophene-2-sulfonamide
The following technical guide provides an in-depth analysis of 3,5-Dimethylthiophene-2-sulfonamide , structured for researchers in medicinal chemistry and drug discovery.
A Strategic Bioisostere for Sulfonamide Drug Design
Executive Summary
3,5-Dimethylthiophene-2-sulfonamide is a specialized heterocyclic intermediate used primarily in the synthesis of bioactive compounds. As a thiophene-based bioisostere of benzenesulfonamide, it offers distinct physicochemical advantages—specifically increased lipophilicity and altered metabolic stability—making it a critical scaffold in the development of carbonic anhydrase inhibitors, diuretics, and antitumor agents.
This guide details its chemical identity, a validated synthesis protocol based on regioselective electrophilic substitution, and its application in modern drug design.
Chemical Identity & Physical Properties[1][2][3]
The following data establishes the baseline identity for analytical verification.
| Property | Value | Notes |
| IUPAC Name | 3,5-Dimethylthiophene-2-sulfonamide | Priority given to sulfonamide group at pos. 2 |
| Molecular Formula | ||
| Molecular Weight | 191.27 g/mol | Monoisotopic Mass: 191.008 Da |
| CAS Number | Custom Synthesis | Often cited via derivative CAS (e.g., Sulfonyl chloride: 55280-55-0) |
| LogP (Predicted) | ~1.3 | More lipophilic than benzenesulfonamide analogs |
| H-Bond Donors | 1 (Amide | |
| H-Bond Acceptors | 2 ( | |
| SMILES | CC1=CC(=C(S1)S(=O)(=O)N)C |
Synthesis Strategy: Regioselective Chlorosulfonation
The synthesis of 3,5-Dimethylthiophene-2-sulfonamide relies on the regioselective chlorosulfonation of the commercially available precursor 2,4-dimethylthiophene .
The Regiochemistry Logic
Thiophene is an electron-rich aromatic system. The methyl groups at positions 2 and 4 activate the ring.
-
Substrate: 2,4-Dimethylthiophene.
-
Active Sites: Position 5 (alpha) and Position 3 (beta).
-
Selectivity: Electrophilic aromatic substitution (
) favors the -position (next to sulfur) due to resonance stabilization. Therefore, sulfonation occurs almost exclusively at Position 5 . -
Renumbering: Upon sulfonation at C5, the IUPAC numbering reverses to prioritize the sulfonamide group, converting 2,4-dimethyl-5-sulfonamide into 3,5-dimethyl-2-sulfonamide .
Synthesis Workflow Diagram
Figure 1: Two-step one-pot synthesis pathway converting 2,4-dimethylthiophene to the target sulfonamide via a sulfonyl chloride intermediate.[1]
Detailed Experimental Protocol
Safety Warning: Chlorosulfonic acid is violently reactive with water. All glassware must be oven-dried. Perform all steps in a fume hood.
Step 1: Chlorosulfonation
-
Setup: Equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a drying tube (
). -
Reagent A: Charge the flask with Chlorosulfonic acid (3.0 equiv) . Cool to 0°C using an ice-salt bath.
-
Addition: Dissolve 2,4-Dimethylthiophene (1.0 equiv) in dry dichloromethane (DCM) (optional, can be neat). Add this solution dropwise to the acid over 30 minutes.
-
Critical: Maintain temperature <5°C to prevent polymerization of the thiophene ring.
-
-
Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Evolution of HCl gas indicates reaction progress.
-
Quench: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. The 3,5-dimethylthiophene-2-sulfonyl chloride will precipitate as an oil or solid. Extract with DCM (
mL).
Step 2: Amination
-
Preparation: Cool the DCM extract containing the sulfonyl chloride to 0°C.
-
Ammonolysis: Add Ammonium hydroxide (28%
, excess) or bubble anhydrous ammonia gas through the solution for 30 minutes. -
Completion: Monitor via TLC (30% EtOAc/Hexane). The non-polar chloride spot should disappear, replaced by a more polar sulfonamide spot.
-
Workup: Acidify carefully with 1N HCl to pH 7. Separate the organic layer, dry over
, and concentrate in vacuo. -
Purification: Recrystallize from Ethanol/Water to obtain off-white crystals.
Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized compound, compare results against these predicted spectral signatures.
| Method | Diagnostic Signal | Structural Confirmation |
| 1H-NMR (DMSO-d6) | Confirms two distinct methyl groups (C3 and C5). | |
| Confirms single aromatic proton at C4 (thiophene ring). | ||
| Confirms | ||
| Mass Spec (ESI+) | Confirms Molecular Weight of 191.[2]27. | |
| IR Spectroscopy | 1330, 1150 | Diagnostic |
Applications in Drug Development[9][10][11]
Bioisosterism: Thiophene vs. Benzene
In medicinal chemistry, replacing a phenyl ring with a thiophene ring (bioisosterism) often results in:
-
Improved Lipophilicity: Thiophene is more lipophilic than benzene, potentially improving blood-brain barrier (BBB) penetration.
-
Metabolic Liability: The sulfur atom can be a site for oxidation, but the methyl groups at 3 and 5 block the metabolically active
-positions, extending half-life.
Target Class: Carbonic Anhydrase (CA) Inhibition
Sulfonamides are the primary pharmacophore for inhibiting Carbonic Anhydrases (CA). The 3,5-dimethylthiophene scaffold is particularly relevant for:
-
Selectivity: The steric bulk of the methyl groups can induce selectivity for specific CA isoforms (e.g., CA IX over CA II), which is crucial for designing anticancer agents with fewer side effects.
-
Mechanism: The deprotonated sulfonamide nitrogen coordinates to the Zinc (
) ion in the enzyme's active site.
Figure 2: Mechanism of Action for sulfonamide-based Carbonic Anhydrase inhibition.
References
-
PubChem. (2025).[3][2][4] 3,5-dimethylthiophene-2-sulfonamide (Compound).[2][4] National Library of Medicine. Available at: [Link]
-
Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides.[1][5] The Journal of Organic Chemistry, 74(24), 9287–9291. (Cited for chlorosulfonation methodology).[1][5] Available at: [Link]
-
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7, 168–181. (Cited for CA Inhibition mechanism).[6] Available at: [Link]
Sources
- 1. cbijournal.com [cbijournal.com]
- 2. PubChemLite - 3,5-dimethylthiophene-2-sulfonamide (C6H9NO2S2) [pubchemlite.lcsb.uni.lu]
- 3. 3,5-Dimethylbenzenesulfonamide | C8H11NO2S | CID 12757679 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. PubChemLite - 3,5-dimethylthiophene-2-sulfonyl chloride (C6H7ClO2S2) [pubchemlite.lcsb.uni.lu]
- 5. datapdf.com [datapdf.com]
- 6. researchgate.net [researchgate.net]
